Cas no 13570-00-8 (3-(1H-Imidazol-2-yl)pyridine)

• Product Name: 3-(1H-Imidazol-2-yl)pyridine
• CAS No: 13570-00-8
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD08458369
• CID: 96696
• PubChem ID: 12395500
• Update Time: 2025-05-23

3-(1H-Imidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-2-yl)pyridine
• Pyridine, 3-(1H-imidazol-2-yl)-
• 2-(3-pyridinyl)imidazole
• 2-(3-pyridyl)imidazole
• 2-(pyridin-3-yl)imidazole
• 2-(pyridin-3-yl)-imidazole
• 3-(1H-Imidazol-2-yl)-pyridin
• 3-(1H-imidazol-2-yl)-pyridine
• 3-(imidazol-2-yl)pyridine
• 3-(Imidazol-2-yl)-pyridine
• AC1Q4W18
• CTK0F4061
• SBB019239
• SureCN403414
• 3-(1H-imidazol-2-yl)pyridine(SALTDATA: FREE)
• ZQZJULZPQACTES-UHFFFAOYSA-N
• AKOS005622200
• Z728187794
• AB45643
• SCHEMBL403414
• F8889-5306
• CHEMBL3274311
• AMY32848
• CS-0101606
• SY057675
• 2-(3-pyridyl)-imidazole
• A906952
• 13570-00-8
• EN300-61048
• MFCD08458369
• 3-(2-Imidazolyl)pyridine
• FT-0746360
• DTXSID40496206
• AS-31876
• ALBB-022337
• STK788237
• DA-11501

• MDL： MFCD08458369
• Inchi： 1S/C8H7N3/c1-2-7(6-9-3-1)8-10-4-5-11-8/h1-6H,(H,10,11)
• InChI Key： ZQZJULZPQACTES-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 145.06400
• Monoisotopic Mass: 145.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.47170

3-(1H-Imidazol-2-yl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(1H-Imidazol-2-yl)pyridine

Introduction to 3-(1H-Imidazol-2-yl)pyridine (CAS No. 13570-00-8)

3-(1H-Imidazol-2-yl)pyridine, also known by its CAS number 13570-00-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a pyridine ring with an imidazole moiety. The combination of these two heterocyclic systems imparts a range of interesting chemical and biological properties, making it a valuable molecule for various applications.

The molecular formula of 3-(1H-Imidazol-2-yl)pyridine is C₉H₈N₄, and its molecular weight is approximately 168.19 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain chemical reactions and biological assays.

In the realm of medicinal chemistry, 3-(1H-Imidazol-2-yl)pyridine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various biological receptors. For instance, recent research has shown that this compound can act as a potent and selective agonist for the serotonin 5-HT₇ receptor, which is involved in regulating various physiological processes such as sleep, mood, and circadian rhythms. This property makes it a promising candidate for the development of novel treatments for disorders such as insomnia and depression.

Beyond its receptor interactions, 3-(1H-Imidazol-2-yl)pyridine has also been explored for its potential as an inhibitor of specific enzymes. Studies have demonstrated that it can inhibit the activity of monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine. By modulating MAO activity, this compound could potentially be used to treat neurodegenerative diseases like Parkinson's disease and Alzheimer's disease.

In addition to its direct biological activities, 3-(1H-Imidazol-2-yl)pyridine serves as a valuable building block in the synthesis of more complex molecules. Its unique structure allows it to participate in a variety of chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. These reactions enable chemists to introduce functional groups or modify existing ones, thereby expanding the range of possible derivatives and analogs that can be synthesized.

The versatility of 3-(1H-Imidazol-2-yl)pyridine has also made it an important tool in the development of new materials. For example, it can be used as a ligand in coordination chemistry to form metal complexes with unique electronic and optical properties. These complexes have potential applications in areas such as catalysis, sensing, and photovoltaics. Recent studies have shown that metal complexes containing this ligand exhibit enhanced catalytic activity in reactions such as hydrogenation and oxidation.

In the context of drug discovery and development, the ability to synthesize diverse derivatives of 3-(1H-Imidazol-2-yl)pyridine is crucial for optimizing pharmacological properties such as potency, selectivity, and bioavailability. High-throughput screening techniques have been employed to identify lead compounds with improved therapeutic profiles. For instance, researchers have synthesized a series of substituted derivatives by modifying the pyridine or imidazole rings and evaluated their biological activities using cell-based assays and animal models.

The safety profile of 3-(1H-Imidazol-2-yl)pyridine is another important consideration in its application. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 3-(1H-Imidazol-2-yl)pyridine (CAS No. 13570-00-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure endows it with valuable chemical properties and biological activities, making it a promising candidate for the development of new drugs and materials. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as an important molecule in modern scientific inquiry.